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Compound of Interest

2',3"-Isopropylidene Adenosine-
13C5

cat. No.: B1160910

Compound Name:

An In-depth Technical Guide to 2',3'-Isopropylidene Adenosine-13C5

For researchers, scientists, and drug development professionals, stable isotope-labeled
compounds are indispensable tools for a variety of applications, including metabolic studies,
guantitative analysis, and as precursors in complex chemical syntheses. This guide provides a
comprehensive overview of 2',3'-Isopropylidene Adenosine-13C5, a labeled intermediate
crucial for the synthesis of other important adenosine analogs.

Supplier and Availability

2',3'-Isopropylidene Adenosine-13C5 is a specialized chemical available from a select
number of suppliers. Availability can vary, with some vendors offering it as a stock item while
others synthesize it on demand or have it available for backorder. Pricing is typically available
upon request by creating an account or contacting the supplier directly.
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. Available Availability &
Supplier Product Code . .
Quantities Pricing
Login or create an
LGC Standards TRC-1824677 1mg account for price and
availability.[1][2]
Request a quote or
CymitQuimica TRC-1824677 Not specified add to cart for detalils.
[31[4]
MedChemExpress HY-W008048S Not specified Inquire for details.[5]
- R&D Available for
Clearsynth CS-T-96916 Not specified
Back Order.[6]
Alfa Chemistry ACMA00046002 Not specified Inquire for details.[7]

Technical Data

The key quantitative and qualitative data for 2',3'-Isopropylidene Adenosine-13C5 and its

unlabeled counterpart are summarized below. This information is critical for experimental

design and data interpretation.
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Value (2',3'-Isopropylidene
Property . Value (Unlabeled Analog)
Adenosine-13C5)

Molecular Formula Cs13CsH17Ns04[1][5] C13H17Ns04[8][9]
Molecular Weight 312.27 g/mol [1][5] 307.31 g/mol [8][10]
CAS Number Not explicitly available 362-75-4[1][8][10]
2',3-0-(1- 2',3-0-
Synonyms Methylethylidene)adenosine- Isopropylideneadenosine; 2',3'-

13C5; NSC 29413-13C5[1][3]  IPA[11]

White or almost white

Appearance Not specified )

crystalline powder[11]
Purity Not specified = 98% (by HPLC)[11]
Storage Conditions -20°C[12] Room Temperature[11]

Role in Research and Synthesis

2',3'-Isopropylidene Adenosine-13C5 serves primarily as a stable isotope-labeled
intermediate for the synthesis of more complex adenosine derivatives.[3][4] The isopropylidene
group protects the 2" and 3' hydroxyl groups of the ribose sugar, allowing for selective chemical
modifications at the 5' position.[11][13]

Its most common application is as a precursor in the synthesis of labeled nucleoside
diphosphates and triphosphates, such as Adenosine 5'-Diphosphate-13C5 (ADP-13C5).[3][12]
These labeled molecules are invaluable in studies involving:

o Enzyme Kinetics: As tracers to follow the metabolic fate of nucleotides.

e Mass Spectrometry: As internal standards for accurate quantification of endogenous
nucleotides.

 NMR Spectroscopy: For structural and functional studies of proteins that bind adenosine
nucleotides.
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The unlabeled form, 2',3'-O-Isopropylideneadenosine, is used to develop antiviral and
anticancer agents and to study cellular signaling pathways.[11]

Adenosine Signaling Pathways

Extracellular adenosine is a critical signaling molecule that modulates a wide range of
physiological processes by activating four distinct G protein-coupled receptors (GPCRS): Ax,
A2a, A2—, and As.[14][15] The generation of adenosine often begins with the release of
adenosine triphosphate (ATP) from cells, which is then sequentially hydrolyzed by
ectonucleotidases CD39 and CD73.[16]
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Caption: Extracellular Adenosine Metabolism Workflow.
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The downstream signaling depends on the receptor subtype and the G protein to which it
couples. A1 and As receptors typically couple to Gi, which inhibits adenylyl cyclase (AC),
leading to a decrease in intracellular cyclic AMP (cCAMP).[15] Conversely, Aza and Az2- receptors
couple to Gs, which stimulates adenylyl cyclase and increases cAMP levels.[15][17] Some
receptors can also couple to other G proteins like Go to modulate intracellular calcium.[14][18]
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Caption: Adenosine Receptor Downstream Signaling Pathways.

Experimental Protocols: Synthesis

While specific protocols for the end-use of 2',3'-Isopropylidene Adenosine-13C5 are highly
application-dependent and not readily available, the synthesis of its parent compound is well-
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documented. The following is a representative method for the preparation of 2',3'-O-
Isopropylideneadenosine from adenosine, which is the foundational step before isotopic
labeling would occur.

Objective: To protect the 2' and 3' hydroxyl groups of adenosine using an isopropylidene group.

Materials:

e Adenosine

e Anhydrous Acetone

e 2,2-Dimethoxypropane

e p-Toluenesulfonic acid (TsOH) or another suitable acid catalyst

e Triethyl orthoformate

e Anhydrous potassium carbonate

» Solvents for reaction and purification (e.g., Dichloromethane, Methanol)

Methodology:

e Reaction Setup: Suspend adenosine in a flask with a large excess of anhydrous acetone.

o Acetal Exchange: Add 2,2-dimethoxypropane, which serves as both a reagent and a water
scavenger.[19] Triethyl orthoformate can also be used as a drying agent.[19]

o Catalysis: Add a catalytic amount of p-toluenesulfonic acid (TsOH) to the stirred suspension.
The reaction mixture is typically stirred at room temperature or gently heated.

e Monitoring: The reaction progress is monitored by Thin Layer Chromatography (TLC) until
the starting material (adenosine) is consumed.

e Quenching: Once the reaction is complete, the acid catalyst is neutralized by adding a base,
such as anhydrous potassium carbonate or triethylamine.
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o Workup: The mixture is filtered to remove solids. The filtrate is concentrated under reduced
pressure to remove the solvent and excess reagents.

« Purification: The resulting crude product is purified, typically by column chromatography on
silica gel or by recrystallization, to yield pure 2',3'-O-Isopropylideneadenosine.[19]
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Caption: General Workflow for Synthesis of 2',3'-O-Isopropylideneadenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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